Cas no 2167188-33-0 (4-Ethoxy-2-fluoro-5-methoxybenzoic acid)

4-Ethoxy-2-fluoro-5-methoxybenzoic acid is a fluorinated benzoic acid derivative characterized by its ethoxy and methoxy substituents, which enhance its reactivity and solubility in organic solvents. This compound is primarily utilized as an intermediate in pharmaceutical and agrochemical synthesis, where its unique substitution pattern allows for selective functionalization. The fluorine atom at the 2-position contributes to increased metabolic stability, while the alkoxy groups improve electronic properties for further derivatization. Its well-defined structure and high purity make it suitable for precision applications in medicinal chemistry and material science. The compound is typically supplied as a crystalline solid with consistent batch-to-batch quality.
4-Ethoxy-2-fluoro-5-methoxybenzoic acid structure
2167188-33-0 structure
Product Name:4-Ethoxy-2-fluoro-5-methoxybenzoic acid
CAS No:2167188-33-0
MF:C10H11FO4
MW:214.190346956253
CID:5076634
Update Time:2025-05-25

4-Ethoxy-2-fluoro-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Ethoxy-2-fluoro-5-methoxybenzoic acid
    • Inchi: 1S/C10H11FO4/c1-3-15-9-5-7(11)6(10(12)13)4-8(9)14-2/h4-5H,3H2,1-2H3,(H,12,13)
    • InChI Key: VYUGXTRRKBBEKK-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC(OC)=C(OCC)C=C1F

4-Ethoxy-2-fluoro-5-methoxybenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Additional information on 4-Ethoxy-2-fluoro-5-methoxybenzoic acid

Recent Advances in the Study of 4-Ethoxy-2-fluoro-5-methoxybenzoic Acid (CAS: 2167188-33-0)

4-Ethoxy-2-fluoro-5-methoxybenzoic acid (CAS: 2167188-33-0) is a fluorinated benzoic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique substitution pattern, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel anti-inflammatory and anticancer agents. The presence of both ethoxy and methoxy groups, along with a fluorine atom, imparts distinct electronic and steric properties that influence its reactivity and biological activity.

One of the most notable advancements in the study of 4-Ethoxy-2-fluoro-5-methoxybenzoic acid is its role as a building block in the synthesis of small-molecule inhibitors targeting specific enzymes. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of potent inhibitors for protein kinases involved in inflammatory pathways. The researchers employed a structure-activity relationship (SAR) approach to optimize the compound's interactions with the target enzymes, leading to improved efficacy and selectivity. The study highlighted the compound's versatility as a scaffold for medicinal chemistry applications.

In addition to its applications in kinase inhibition, 4-Ethoxy-2-fluoro-5-methoxybenzoic acid has also been investigated for its potential in cancer therapy. A recent preclinical study reported in Bioorganic & Medicinal Chemistry Letters explored its incorporation into hybrid molecules designed to target DNA repair mechanisms in cancer cells. The hybrid compounds exhibited promising cytotoxic activity against a panel of cancer cell lines, with minimal effects on normal cells. These findings underscore the compound's potential as a valuable tool in the development of targeted anticancer therapies.

The synthesis and characterization of 4-Ethoxy-2-fluoro-5-methoxybenzoic acid have also been the focus of recent research. A 2022 study in Tetrahedron Letters detailed an efficient synthetic route for the compound, utilizing a combination of regioselective fluorination and etherification strategies. The optimized protocol achieved high yields and purity, making it suitable for large-scale production. Furthermore, spectroscopic and crystallographic analyses provided insights into the compound's molecular structure and conformational preferences, which are critical for its functionalization in drug design.

Beyond its pharmaceutical applications, 4-Ethoxy-2-fluoro-5-methoxybenzoic acid has been explored in materials science. A study published in ACS Applied Materials & Interfaces investigated its use as a monomer for the synthesis of fluorinated polymers with enhanced thermal stability and chemical resistance. The incorporation of the fluorine atom and aromatic rings into the polymer backbone resulted in materials with unique properties, suitable for high-performance applications in harsh environments.

In conclusion, 4-Ethoxy-2-fluoro-5-methoxybenzoic acid (CAS: 2167188-33-0) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span from drug discovery to materials science, driven by its unique structural features and reactivity. Ongoing research continues to uncover new opportunities for this compound, highlighting its potential to address unmet needs in medicine and technology. Future studies are expected to further elucidate its mechanisms of action and expand its utility in diverse fields.

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